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For researchers, scientists, and drug development professionals operating in controlled
manufacturing environments, ensuring process stability is paramount. This guide provides a
detailed comparison of the RJG CoPilot™ system with traditional Statistical Process Control
(SPC) methods for monitoring and analyzing the stability of injection molding processes. The
following analysis is based on available data and case studies to offer an objective overview for
decision-making in high-stakes manufacturing, such as medical device and pharmaceutical
applications.

In the pursuit of consistent quality and minimized variability, the injection molding industry has
evolved from manual process adjustments to data-driven monitoring and control. Two
prominent approaches in this domain are the established methods of Statistical Process
Control (SPC) and the more recent, integrated process control systems like the RJG CoPilot™.
This guide delves into a comparative analysis of these methodologies, presenting available
data, outlining experimental approaches, and visualizing the logical workflows involved.

At a Glance: Key Performance Indicators
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The following table summarizes the performance of the RJG CoPilot™ system in comparison to
traditional SPC methods, based on data from industry case studies. It is important to note that
direct, peer-reviewed comparative studies with identical process parameters are limited. The
data presented is a synthesis of reported outcomes.
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Performance Metric

RJG CoPilot™

System with Cavity

Pressure Sensing

Traditional
Statistical Process
Control (SPC)

Data
Sourcel/Synopsis

Scrap Rate Reduction

Significant reduction;
case studies suggest
substantial
improvements over
baseline.[1][2]

Variable; dependent
on timely data
collection, analysis,
and operator

intervention.[3]

A case study on
autonomous process
control utilizing RJIG's
technology
demonstrated a
significant
improvement in
process capability,
which is directly linked
to scrap reduction.[4]
Another case study
highlighted that even
a small delay in
problem detection with
traditional methods
canlead to a
significant number of

defective parts.[3]

Dimensional Stability
(Cpk)

Improved Cpk values,
indicating a more
capable and stable

process.[4]

Cpk is a primary
metric for SPC;
improvements depend
on the effectiveness of

the control strategy.[5]
[61[71[8]

A groundbreaking
case study on
autonomous molding
demonstrated
measurable
improvements in
dimensional stability
(Cpk) across multiple
molds and resins
when using cavity

pressure feedback.[4]

Fault Detection and

Correction

Real-time, automated
fault detection and

guided corrective

Relies on control chart
rules to identify
special cause

variation, followed by

The CoPilot system
provides real-time
notifications when a

process deviates from
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actions via the MAX Al
assistant.[1][9][10][11]

the established
template.[12] The

manual investigation

and correction.

integrated Al
assistant, MAX,
further guides
operators with step-
by-step instructions to
rectify the process.[1]
[91[10][11]

Data Granularity and

Traceability

Comprehensive shot-
by-shot data capture,
including in-mold
cavity pressure, for
detailed process
auditing.[2][13]

Typically relies on
periodic sampling of
critical process
parameters and

product dimensions.

The CoPilot system
creates a complete
audit trail, recording
all process
parameters for every
cycle, which is crucial
for industries requiring
stringent
documentation, such
as medical device

manufacturing.[13][14]

Methodology and Experimental Protocols

To provide a framework for evaluating these process stability analysis systems, a detailed

experimental protocol is outlined below. This protocol is a composite of best practices and

methodologies described in various studies and technical papers.

Experimental Protocol: Comparative Analysis of
Process Monitoring Systems

Objective: To quantitatively compare the effectiveness of the RJG CoPilot™ system and

traditional SPC in maintaining process stability and product quality in an injection molding

process.

Materials and Equipment:
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« Injection molding machine
o A multi-cavity mold instrumented with cavity pressure sensors
e RJG CoPilot™ system
 Statistical software for SPC analysis
o Metrology equipment for part dimensional analysis (e.g., CMM, optical scanner)
e Specified thermoplastic material
Procedure:
e Process Establishment and Baseline:
o Establish a scientifically decoupled molding process for the selected part.
o Conduct a Design of Experiments (DOE) to define the optimal process window.[15]

o Run a baseline production of a predetermined number of cycles without advanced process
monitoring, collecting data on critical process parameters and part quality characteristics.

e Phase 1: Traditional SPC Implementation:

o Implement traditional SPC using control charts (e.g., X-bar and R charts) for critical
process parameters (e.g., injection pressure, melt temperature) and a critical part
dimension.

o Establish control limits based on the initial production run.
o Run production for a set duration or number of cycles.

o Monitor the control charts for out-of-control signals. When a signal is detected, a trained
operator will investigate the cause and make process adjustments as per a standard
operating procedure.

o Collect all parts and perform 100% inspection to determine the scrap rate.
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o

Measure the critical dimension on all parts to calculate the process capability (Cpk).

e Phase 2: RJG CoPilot™ System Implementation:

[e]

Install and configure the RJG CoPilot™ system, utilizing the in-mold cavity pressure

Sensors.

Establish a process template on the CoPilot™ based on the optimal process window
determined in the initial phase.

Set alarm limits on critical process variables monitored by the CoPilot™.
Run production for the same duration or number of cycles as in Phase 1.

The CoPilot™ system will monitor the process in real-time. Any deviation from the
template will trigger an alarm. If the MAX Al assistant is available, it will provide corrective
action recommendations.

The system can be configured to automatically sort suspect parts.

Collect all parts and perform 100% inspection to verify the accuracy of the automated
sorting and determine the final scrap rate.

Measure the critical dimension on all parts to calculate the process capability (Cpk).

o Data Analysis and Comparison:

o

[e]

o

Statistically compare the scrap rates and Cpk values obtained from Phase 1 and Phase 2.
Analyze the time to detect and correct process deviations for both systems.

Evaluate the root causes of scrap in both phases.

Signaling Pathways and Logical Workflows

The following diagrams, generated using Graphviz, illustrate the logical workflows of traditional

SPC and the RJG CoPilot™ system in managing process stability.
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RJG CoPilot™ System Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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